Cas no 53158-73-9 (Delphinidin 3-sambubioside chloride)

• Product Name: Delphinidin 3-sambubioside chloride
• CAS No: 53158-73-9
• MF: C₂₆H₂₉O₁₆
• MW: 597.498869657516
• CID: 837600
• PubChem ID: 74977035
• Update Time: 2025-05-20

Delphinidin 3-sambubioside chloride Chemical and Physical Properties

Names and Identifiers

• DELPHINIDIN-3-O-SAMBUBIOSIDE CHLORIDE
• Delphinidin-3-sambubioside chloride
• Delphinidin 3-O-(2-O-β-D-xylopyranosyl)-β-D-glucopyranoside chloride
• 5,7-Dihydroxy-2-(3,4,5-trihydroxyphenyl)-3-[(2-O-beta-D-xylopyranosyl-beta-D-glucopyranosyl)oxy]-1-benzopyrylium chloride
• Delphinidin 3-Sambubioside
• (2S,3R,4S,5R)-2-[(2S,3R,4S,5S,6R)-2-[5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromenylium-3-yl]oxy-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]oxyoxane-3,4,5-triol
• 5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromenium-3-yl beta-D-xylopyranosyl-(1->2)-beta-D-glucopyranoside
• DTXSID301343044
• Delphinidin 3-O-beta-D-sambubioside
• 178275-92-8
• 53158-73-9
• PD161372
• Q27144921
• C20491
• CHEBI:74810
• DTXSID401341522
• Delphinidin-3-O-sambubioside
• PD161373
• Delphinidin 3-O-sambubioside
• Delphinidin 3-lathyroside
• Delphinidin 3-O-beta-sambubioside chloride
• FS-7562
• CS-0103767
• AKOS030573525
• HY-129143
• 3-(((2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromenyliumchloride
• 3-(((2S,3R,4S,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-3-(((2S,3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)tetrahydro-2H-pyran-2-yl)oxy)-5,7-dihydroxy-2-(3,4,5-trihydroxyphenyl)chromenylium chloride
• Delphinidin 3-sambubioside chloride

• Inchi： 1S/C26H28O16/c27-6-17-20(35)21(36)24(42-25-22(37)19(34)14(32)7-38-25)26(41-17)40-16-5-10-11(29)3-9(28)4-15(10)39-23(16)8-1-12(30)18(33)13(31)2-8/h1-5,14,17,19-22,24-27,32,34-37H,6-7H2,(H4-,28,29,30,31,33)/p+1/t14-,17-,19+,20-,21+,22-,24-,25+,26-/m1/s1
• InChI Key： TWYYVOVDSNRIJM-AFAGGVQESA-O
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)[C@H]1[C@H](OC2=CC3C(=CC(=CC=3[O+]=C2C2C=C(C(=C(C=2)O)O)O)O)O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

• Exact Mass: 597.14555983g/mol
• Monoisotopic Mass: 597.14555983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 43
• Rotatable Bond Count: 6
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.594
• Topological Polar Surface Area: 260Ų

Experimental Properties

• Color/Form: Powder

Delphinidin 3-sambubioside chloride Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides

Additional information on Delphinidin 3-sambubioside chloride

Exploring the Potential of Delphinidin 3-Sambubioside Chloride: A Comprehensive Overview

Delphinidin 3-sambubioside chloride, identified by the CAS number 53158-73-9, is a bioactive compound that has garnered significant attention in recent years due to its diverse pharmacological properties. This compound belongs to the class of anthocyanins, which are naturally occurring pigments responsible for the vibrant colors in many fruits and flowers. Its unique chemical structure and functional groups contribute to its potential applications in various fields, including food science, cosmetics, and pharmaceuticals.

The molecular structure of Delphinidin 3-sambubioside chloride consists of a delphinidin aglycone attached to a sambubiosyl group, with a chloride ion as the counterion. This specific arrangement enhances its stability and bioavailability, making it an ideal candidate for further research and development. Recent studies have highlighted its role as a potent antioxidant, capable of neutralizing free radicals and mitigating oxidative stress in biological systems.

One of the most promising areas of research involving Delphinidin 3-sambubioside chloride is its anti-inflammatory activity. Emerging evidence suggests that this compound can modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades, thereby reducing inflammation-associated diseases like arthritis and cardiovascular disorders. Additionally, its anti-cancer properties have been explored in preclinical models, where it has demonstrated the ability to induce apoptosis in cancer cells while sparing normal cells.

The cosmetic industry has also taken notice of Delphinidin 3-sambubioside chloride's potential benefits. Its ability to protect skin cells from UV-induced damage and promote collagen synthesis makes it a valuable ingredient in anti-aging products. Furthermore, its photoprotective properties could be harnessed to develop innovative sunscreens with enhanced efficacy.

In terms of food applications, Delphinidin 3-sambubioside chloride serves as a natural food colorant with excellent stability under various processing conditions. Its vibrant color and lack of toxicity make it an attractive alternative to synthetic colorants, aligning with the growing consumer demand for clean-label products.

Recent advancements in analytical techniques have enabled researchers to delve deeper into the pharmacokinetics and bioavailability of Delphinidin 3-sambubioside chloride. Studies using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its metabolic pathways and interactions with cellular components, paving the way for optimized delivery systems.

In conclusion, Delphinidin 3-sambubioside chloride, with its CAS number 53158-73-9, represents a multifaceted compound with immense potential across various industries. As research continues to uncover its therapeutic and functional properties, it is poised to play a significant role in advancing health and wellness solutions worldwide.